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Compound of Interest

Compound Name: (1R)-IDH889
Cat. No.: B608057
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-IDH889 is the (1R) stereoisomer of IDH889, a potent and selective allosteric inhibitor of
mutant isocitrate dehydrogenase 1 (IDH1). While the (S,S)-diastereomer, commonly referred to
as IDH889, is the biologically active component that inhibits the production of the
oncometabolite 2-hydroxyglutarate (2-HG), the (1R)-isomer serves as a crucial negative control
in research settings to elucidate the specific effects of the active compound. This technical
guide provides a comprehensive overview of the synthesis and purification of (1R)-IDH889,
drawing from established methodologies for this class of compounds.

Chemical Properties
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Property Value

(4R)-3-(2-(((1R)-1-(5-(4-fluoro-3-
methylphenyl)pyrimidin-2-

IUPAC Name
yl)ethyl)amino)pyrimidin-4-yl)-4-
isopropyloxazolidin-2-one

Molecular Formula C23H25FN6O2

Molecular Weight 436.49 g/mol

Chiral Centers 2

Stereoisomer (1R, 4R)

Synthesis Workflow

The synthesis of (1R)-IDH889 is a multi-step process that involves the preparation of two key
chiral intermediates followed by their coupling and subsequent purification. The overall
synthetic strategy is adapted from the reported synthesis of its active (S,S)-diastereomer.
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Mutant IDH1 Signaling A Pharmacological Intervention
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IDH889]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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